![molecular formula C18H21NO5S B4021820 ethyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)alaninate](/img/structure/B4021820.png)
ethyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)alaninate
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions including the utilization of specific reagents and catalysts to achieve desired functionalities. For instance, compounds with sulfonyl and phenoxy groups have been synthesized using methods like the reductive amination, cyclization, and Williamson synthesis. These processes allow for the precise incorporation of functional groups into the compound's structure, providing a foundation for further chemical modifications and applications (Al-Hourani et al., 2020; Xin, 2003).
Molecular Structure Analysis
Molecular structure analysis of similar compounds reveals insights into their geometric configuration, molecular interactions, and stability. Techniques like X-ray crystallography have been employed to determine the crystalline structures, revealing the arrangement of atoms and the presence of weak intermolecular interactions which play a crucial role in the compound's stability and reactivity (Al-Hourani et al., 2020; Mambourg et al., 2021).
Chemical Reactions and Properties
Compounds with methylsulfonyl and phenoxyphenyl groups participate in various chemical reactions, demonstrating a range of reactivities and functional group transformations. For example, the Lossen rearrangement has been applied to synthesize ureas from carboxylic acids, indicating the versatility of these compounds in chemical synthesis and their potential as intermediates in the production of more complex molecules (Thalluri et al., 2014).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystalline structure, are influenced by their molecular composition and structure. The arrangement of functional groups and the molecular geometry directly affect the compound's physical characteristics, which are critical for its application in various industries (Al-Hourani et al., 2020).
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds, stability under different conditions, and the ability to undergo specific chemical reactions, are defined by the functional groups present in the molecule. Studies on related compounds have shown a range of chemical behaviors, such as inhibition potency and selective reactivity, which are essential for their potential applications in various fields (Consalvi et al., 2015).
properties
IUPAC Name |
ethyl 2-(N-methylsulfonyl-4-phenoxyanilino)propanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO5S/c1-4-23-18(20)14(2)19(25(3,21)22)15-10-12-17(13-11-15)24-16-8-6-5-7-9-16/h5-14H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPMPLVUOTPNQDM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)N(C1=CC=C(C=C1)OC2=CC=CC=C2)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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